- Isoquinolinone derivatives as potent CNS multi-receptor D2/5-HT1A/5-HT2A/5-HT6/5-HT7 agents: Synthesis and pharmacological evaluation, European Journal of Medicinal Chemistry, 2020, 207,
Cas no 913613-99-7 (7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one)
913613-99-7 structure
Product name:7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
- 7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
- 3,4-Dihydro-7-hydroxy-2-methyl-1(2H)-isoquinolinone (ACI)
- 7-Hydroxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
- CS-0187270
- DB-182986
- BS-49990
- E76292
- SCHEMBL1037654
- 913613-99-7
- SYBGMPNYIPZCIX-UHFFFAOYSA-N
- MFCD24719603
- 3,4-Dihydro-7-hydroxy-2-methyl-1(2h)-isoquinolinone
-
- Inchi： 1S/C10H11NO2/c1-11-5-4-7-2-3-8(12)6-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
- InChI Key： SYBGMPNYIPZCIX-UHFFFAOYSA-N
- SMILES： O=C1N(C)CCC2C1=CC(=CC=2)O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A886828-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$177.0 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1257940-100mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 98% | 100mg |
￥174.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1257940-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 98% | 1g |
￥1696.00 | 2024-04-25 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
￥1697.0 | 2024-04-17 | |
| Chemenu | CM144080-1g |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$635 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD272478-100mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 100mg |
￥175.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1257940-50mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 98% | 50mg |
￥97.00 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBCH337-1G |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one |
913613-99-7 | 95% | 1g |
￥ 1,980.00 | 2023-04-13 | |
| Alichem | A189003883-1g |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 95% | 1g |
$547.00 | 2023-08-31 | |
| Aaron | AR01ED0W-50mg |
7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one |
913613-99-7 | 98% | 50mg |
$14.00 | 2025-02-11 |
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; overnight, 100 °C
Reference
Synthetic Routes 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ; overnight, 100 °C
1.2 Solvents: Water
1.2 Solvents: Water
Reference
- Synthesis and evaluation of histamine H3 receptor ligand based on lactam scaffold as agents for treating neuropathic pain, Bioorganic & Medicinal Chemistry Letters, 2019, 29(12), 1492-1496
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Raw materials
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Preparation Products
7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Related Literature
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Xiaojun Wang,Lili Liu,Zhiqiang Niu Mater. Chem. Front., 2019,3, 1265-1279
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:913613-99-7)7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
Purity:99%
Quantity:1g
Price ($):162.0